Cas no 830928-26-2 (Benz[b]acridine-6,11-dione, 12-(1-oxopropyl)-)
![Benz[b]acridine-6,11-dione, 12-(1-oxopropyl)- structure](https://www.kuujia.com/scimg/cas/830928-26-2x500.png)
830928-26-2 structure
Product name:Benz[b]acridine-6,11-dione, 12-(1-oxopropyl)-
Benz[b]acridine-6,11-dione, 12-(1-oxopropyl)- Chemical and Physical Properties
Names and Identifiers
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- Benz[b]acridine-6,11-dione, 12-(1-oxopropyl)-
- 12-propanoylbenzo[b]acridine-6,11-dione
- DTXSID90835787
- 830928-26-2
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- Inchi: InChI=1S/C20H13NO3/c1-2-15(22)16-13-9-5-6-10-14(13)21-18-17(16)19(23)11-7-3-4-8-12(11)20(18)24/h3-10H,2H2,1H3
- InChI Key: KOUZSDZTWZNXFQ-UHFFFAOYSA-N
- SMILES: CCC(=O)C1=C2C(=NC3=CC=CC=C31)C(=O)C4=CC=CC=C4C2=O
Computed Properties
- Exact Mass: 315.08954328g/mol
- Monoisotopic Mass: 315.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 557
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.1Ų
- XLogP3: 3.6
Benz[b]acridine-6,11-dione, 12-(1-oxopropyl)- Related Literature
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Roland C. Turnell-Ritson,Joshua S. Sapsford,Robert T. Cooper,Stella S. Lee,Tamás Földes,Patricia A. Hunt,Imre Pápai,Andrew E. Ashley Chem. Sci., 2018,9, 8716-8722
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2. Back matter
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Junping Hu,Yingchun Cheng,Hui Ying Yang,Yugui Yao,Shengyuan A. Yang Nanoscale, 2016,8, 15340-15347
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Baobing Huang,Yuchuan Liu,Miao Xia,Jiugen Qiu,Zailai Xie Sustainable Energy Fuels, 2020,4, 559-570
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Kevin de Aquino Dias,Leandro Helgueira Andrade Green Chem., 2021,23, 2308-2316
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